Cas no 2229586-98-3 (4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid)

4-Amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core linked to a butanoic acid moiety via an amino group. This structure imparts unique reactivity and potential applications in medicinal chemistry, particularly as a building block for biologically active molecules. Its hybrid scaffold combines the pharmacophoric features of pyrazolopyrimidines, known for their kinase inhibition properties, with the versatility of an amino acid derivative, enabling further functionalization. The compound’s balanced polarity and functional groups enhance its solubility and compatibility with synthetic modifications, making it valuable for drug discovery and biochemical research. Its well-defined structure ensures reproducibility in synthesis and downstream applications.
4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid structure
2229586-98-3 structure
Product Name:4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid
CAS No:2229586-98-3
MF:C10H12N4O2
MW:220.22788143158
CID:6031208
PubChem ID:165790713
Update Time:2025-06-11

4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid
    • EN300-1747138
    • 4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid
    • 2229586-98-3
    • Inchi: 1S/C10H12N4O2/c11-7(2-3-10(15)16)8-6-9-12-4-1-5-14(9)13-8/h1,4-7H,2-3,11H2,(H,15,16)
    • InChI Key: OVAUHFHIWBCIEH-UHFFFAOYSA-N
    • SMILES: OC(CCC(C1C=C2N=CC=CN2N=1)N)=O

Computed Properties

  • Exact Mass: 220.09602564g/mol
  • Monoisotopic Mass: 220.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 93.5Ų

4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1747138-0.05g
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid
2229586-98-3
0.05g
$1344.0 2023-09-20
Enamine
EN300-1747138-0.1g
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid
2229586-98-3
0.1g
$1408.0 2023-09-20
Enamine
EN300-1747138-0.25g
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid
2229586-98-3
0.25g
$1472.0 2023-09-20
Enamine
EN300-1747138-0.5g
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid
2229586-98-3
0.5g
$1536.0 2023-09-20
Enamine
EN300-1747138-1.0g
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid
2229586-98-3
1g
$1599.0 2023-06-03
Enamine
EN300-1747138-2.5g
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid
2229586-98-3
2.5g
$3136.0 2023-09-20
Enamine
EN300-1747138-5.0g
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid
2229586-98-3
5g
$4641.0 2023-06-03
Enamine
EN300-1747138-10.0g
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid
2229586-98-3
10g
$6882.0 2023-06-03
Enamine
EN300-1747138-1g
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid
2229586-98-3
1g
$1599.0 2023-09-20
Enamine
EN300-1747138-5g
4-amino-4-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoic acid
2229586-98-3
5g
$4641.0 2023-09-20

Additional information on 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid

Introduction to 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid (CAS No. 2229586-98-3)

4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid, identified by the CAS number 2229586-98-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of heterocyclic derivatives, characterized by its intricate molecular structure, which includes both pyrazole and pyrimidine rings. The presence of an amino group and a carboxylic acid moiety further enhances its potential as a building block in drug discovery and medicinal chemistry.

The molecular framework of 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid is of particular interest due to its ability to interact with biological targets in a highly specific manner. The pyrazolo1,5-apyrimidinyl moiety is known for its role in modulating various biological pathways, making it a valuable scaffold for the development of novel therapeutic agents. Recent studies have highlighted the compound's potential in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and metabolic disorders.

In the realm of drug development, 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid has been explored as a lead compound for several pharmacological applications. Its structural features allow for modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability. Researchers have leveraged computational methods to predict how different substituents might affect the compound's binding affinity to target proteins. These studies have revealed promising candidates for further optimization.

One of the most compelling aspects of 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid is its versatility in chemical synthesis. The compound serves as a versatile intermediate in the preparation of more complex molecules, enabling chemists to design intricate structures with tailored biological activities. The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid on a larger scale, facilitating its use in industrial applications.

The pharmacological properties of 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid have been studied extensively in preclinical models. Initial findings suggest that it may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting the activity of nuclear factor kappa B (NFκB). Additionally, the compound has shown potential in reducing oxidative stress by scavenging reactive oxygen species (ROS). These mechanisms are particularly relevant in the context of chronic diseases such as arthritis and neurodegenerative disorders.

Recent breakthroughs in understanding the molecular interactions of 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid have been facilitated by structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These tools have provided detailed insights into how the compound binds to its targets at the atomic level. Such information is crucial for rational drug design, allowing researchers to make informed decisions about how to modify the structure for improved efficacy and reduced side effects.

The therapeutic potential of 4-amino-4-{pyrazolo1,5-apyrimidin-2-yl}butanoic acid extends beyond anti-inflammatory applications. Preclinical studies have also explored its role in cancer therapy, where it has demonstrated the ability to inhibit the growth of certain tumor cell lines by disrupting key signaling pathways. The compound's ability to selectively target cancer cells while sparing healthy tissues makes it an attractive candidate for further investigation.

In conclusion, 4-amino-4-{pyrazolo1,5-apyrimidin-2-ybutoic acid (CAS No. 2229586--98--3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd